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Compound of Interest

Compound Name: TUG-905

Cat. No.: B611511 Get Quote

Introduction

TUG-905 is a potent and highly selective agonist for the G-protein coupled receptor 40

(GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1). GPR40 is predominantly

expressed in pancreatic β-cells and plays a crucial role in glucose-stimulated insulin secretion

(GSIS). Its activation by fatty acids or synthetic agonists like TUG-905 potentiates insulin

release in a glucose-dependent manner, making it a significant target for the development of

novel therapeutics for type 2 diabetes. These application notes provide detailed protocols for

utilizing TUG-905 to study insulin secretion in pancreatic islet and MIN6 cell models, and to

investigate its effects on intracellular signaling pathways.

Data Presentation
The following tables summarize the key pharmacological properties of TUG-905 and provide a

template for presenting experimental data.

Table 1: Pharmacological Profile of TUG-905
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Parameter Value

Target GPR40/FFAR1

Activity Agonist

pEC50 7.03[1]

Table 2: TUG-905-Mediated Glucose-Stimulated Insulin Secretion (GSIS) in Pancreatic Islets

TUG-905 Concentration
Glucose Concentration
(mM)

Fold Increase in Insulin
Secretion (vs. Vehicle
Control)

Example Data

100 nM 16.7 Insert experimental value

1 µM 16.7 Insert experimental value

10 µM 16.7 Insert experimental value

10 µM 2.8 Insert experimental value

Table 3: TUG-905-Mediated Intracellular Calcium Mobilization in MIN6 Cells

TUG-905 Concentration
Glucose Concentration
(mM)

Peak Fold Increase in
[Ca2+]i (vs. Baseline)

Example Data

100 nM 11.1 Insert experimental value

1 µM 11.1 Insert experimental value

10 µM 11.1 Insert experimental value

Experimental Protocols
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Protocol 1: Glucose-Stimulated Insulin Secretion (GSIS)
Assay in Isolated Pancreatic Islets
This protocol details the procedure for measuring insulin secretion from isolated pancreatic

islets in response to glucose and TUG-905.

Materials:

Isolated pancreatic islets (mouse or human)

Collagenase P

Ficoll gradient solutions

RPMI-1640 medium supplemented with 11 mM glucose, 10% FBS, and

penicillin/streptomycin

Krebs-Ringer Bicarbonate (KRB) buffer (133.4 mM NaCl, 4.7 mM KCl, 1.2 mM KH2PO4, 1.2

mM MgSO4, 2.5 mM CaCl2, 5 mM NaHCO3, 10 mM HEPES, pH 7.4) supplemented with

0.1% Bovine Serum Albumin (BSA)

TUG-905 stock solution (in DMSO)

Glucose stock solutions

Insulin ELISA kit

Procedure:

Islet Isolation: Isolate pancreatic islets from mice by collagenase digestion and purification

using a Ficoll gradient.

Islet Culture: Culture the isolated islets overnight in RPMI-1640 medium at 37°C in a 5%

CO2 incubator to allow for recovery.

Pre-incubation: Hand-pick islets of similar size and place them in a 96-well plate. Wash the

islets with KRB buffer containing 2.8 mM glucose and pre-incubate for 1 hour at 37°C.
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Stimulation: Remove the pre-incubation buffer and add KRB buffer containing either basal

(2.8 mM) or stimulatory (16.7 mM) glucose concentrations, along with various concentrations

of TUG-905 or vehicle (DMSO). Incubate for 1 hour at 37°C.

Sample Collection: After incubation, collect the supernatant from each well to measure

secreted insulin.

Insulin Measurement: Quantify the insulin concentration in the collected supernatants using

a commercially available insulin ELISA kit according to the manufacturer's instructions.

Data Analysis: Normalize the amount of secreted insulin to the number of islets per well.

Express the results as fold change over the vehicle control under the same glucose

conditions.
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Islet Preparation

Stimulation

Analysis

Islet Isolation
(Collagenase, Ficoll)

Overnight Culture
(RPMI-1640, 37°C)

Pre-incubation
(KRB, 2.8 mM Glucose, 1h)

Incubation with TUG-905
(Basal/High Glucose, 1h)

Supernatant Collection

Insulin ELISA

Data Analysis

 

Cell Preparation

Measurement

Analysis

Seed MIN6 Cells
(96-well plate)

Load with Fluo-4 AM
(45-60 min, 37°C)

Wash Cells

Record Baseline Fluorescence

Inject TUG-905

Kinetic Fluorescence Reading

Calculate ΔF/F0

Determine Peak Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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